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Compound of Interest

Compound Name: Vut-MK142

Cat. No.: B611789 Get Quote

Vut-MK142 Technical Support Center
Welcome to the technical support center for Vut-MK142. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

storage, handling, and troubleshooting of experiments involving this potent cardiomyogenic

agent.

Frequently Asked Questions (FAQs)
Q1: What is Vut-MK142 and what is its primary application?

A1: Vut-MK142 is a synthetic small molecule that acts as a potent cardiomyogenic agent. Its

primary application is in stem cell research to promote the differentiation of pre-cardiac

mesoderm into cardiomyocytes.[1][2][3][4] This can be instrumental for studies focused on

cardiac repair and regenerative medicine.

Q2: How should I store Vut-MK142 powder?

A2: Vut-MK142 as a powder should be stored at -20°C for long-term stability.[5]

Q3: What is the recommended solvent for reconstituting Vut-MK142?

A3: The recommended solvent for reconstituting Vut-MK142 is Dimethyl Sulfoxide (DMSO).

Q4: How do I prepare a stock solution of Vut-MK142?
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A4: To prepare a stock solution, dissolve the Vut-MK142 powder in DMSO. For example, to

prepare a 10 mM stock solution, add the appropriate volume of DMSO to your vial of Vut-
MK142 powder. Ensure the powder is fully dissolved by vortexing.

Q5: How should I store the Vut-MK142 stock solution?

A5: Vut-MK142 stock solutions in DMSO should be aliquoted into single-use vials to avoid

repeated freeze-thaw cycles. These aliquots should be stored at -80°C for up to 6 months or at

-20°C for up to 1 month.

Q6: What is the recommended working concentration of Vut-MK142 for cardiomyocyte

differentiation?

A6: The effective concentration of Vut-MK142 for inducing cardiomyocyte differentiation in P19

cells has been reported to be 1 µM. However, the optimal concentration may vary depending

on the cell type and experimental conditions, so it is advisable to perform a dose-response

experiment to determine the optimal concentration for your specific cell line.

Storage and Stability
Proper storage of Vut-MK142 is crucial to maintain its bioactivity and ensure experimental

reproducibility. The following tables summarize the recommended storage conditions for both

the solid compound and its stock solutions.

Table 1: Vut-MK142 Powder Storage Conditions

Parameter Recommendation

Storage Temperature -20°C

Storage Duration Refer to the expiration date on the product vial.

Container Keep in the original, tightly sealed vial.

Environment Store in a dry, dark place.

Table 2: Vut-MK142 Stock Solution Storage Conditions
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Parameter Recommendation

Solvent DMSO

Storage Temperature -80°C (long-term) or -20°C (short-term)

Storage Duration
Up to 6 months at -80°C; Up to 1 month at

-20°C

Container
Tightly sealed, light-protected, single-use

aliquots.

Freeze-Thaw Cycles Avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of Vut-MK142 Stock Solution (10 mM)

Centrifuge the vial of Vut-MK142 powder briefly to ensure all the powder is at the bottom.

Calculate the volume of DMSO required to achieve a 10 mM concentration based on the

amount of Vut-MK142 in the vial and its molecular weight.

Add the calculated volume of anhydrous DMSO to the vial.

Vortex the solution until the Vut-MK142 is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Protocol 2: General Workflow for Cardiomyocyte Differentiation

The following diagram illustrates a general workflow for inducing cardiomyocyte differentiation

using Vut-MK142.
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Caption: General experimental workflow for Vut-MK142-induced cardiomyocyte differentiation.
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Troubleshooting Guide
This section addresses common issues that may arise during experiments with Vut-MK142.

Problem 1: Low Differentiation Efficiency

Possible Cause Suggested Solution

Suboptimal Vut-MK142 Concentration
Perform a dose-response curve to determine

the optimal concentration for your cell line.

Degraded Vut-MK142

Ensure proper storage of the Vut-MK142

powder and stock solutions. Avoid repeated

freeze-thaw cycles. Use a fresh aliquot of the

stock solution.

Cell Line Variability

Different stem cell lines can have varying

differentiation potentials. Ensure your cell line is

properly characterized and suitable for cardiac

differentiation.

Incorrect Timing of Treatment

The timing of Vut-MK142 application during the

differentiation protocol is critical. Optimize the

treatment window based on your specific

protocol and cell type.

Inappropriate Culture Conditions

Ensure that the basal medium, supplements,

and culture density are optimal for

cardiomyocyte differentiation.

Problem 2: Cell Toxicity or Death
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Possible Cause Suggested Solution

High Vut-MK142 Concentration

The concentration of Vut-MK142 may be too

high for your specific cell type. Reduce the

concentration and perform a toxicity assay.

High DMSO Concentration

The final concentration of DMSO in the culture

medium should typically be kept below 0.1% to

avoid solvent toxicity. Calculate the final DMSO

concentration after adding the Vut-MK142

working solution.

Contamination
Check for microbial contamination in your cell

cultures.

Problem 3: Inconsistent Results Between Experiments

Possible Cause Suggested Solution

Inconsistent Vut-MK142 Activity

Prepare fresh aliquots of Vut-MK142 stock

solution and use a consistent freeze-thaw

protocol.

Variability in Cell Culture
Maintain consistent cell passage numbers,

seeding densities, and culture conditions.

Pipetting Errors
Ensure accurate and consistent pipetting when

preparing working solutions and treating cells.

Troubleshooting Decision Tree

The following diagram provides a logical workflow for troubleshooting common issues.
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Caption: A troubleshooting decision tree for experiments involving Vut-MK142.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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